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Compound of Interest

Compound Name: Agrimycin 100

Cat. No.: B1209027

Abstract

This application note presents a robust and sensitive liquid chromatography-tandem mass
spectrometry (LC-MS/MS) method for the simultaneous quantification of streptomycin and
oxytetracycline residues in leaf tissues. The protocol outlines a streamlined sample preparation
procedure involving a modified QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)
extraction, followed by analysis using an LC-MS/MS system. This method is crucial for
researchers, scientists, and drug development professionals monitoring antibiotic distribution
and persistence in plants, particularly in the context of managing bacterial plant diseases. The
described method demonstrates excellent accuracy, precision, and sensitivity, with recoveries
ranging from 82% to 116% and a limit of quantification in the low pg/kg range.[1][2][3]

Introduction

Streptomycin, an aminoglycoside, and oxytetracycline, a tetracycline antibiotic, are employed in
agriculture to control bacterial infections in various crops.[4] Concerns regarding the
development of antibiotic resistance and potential environmental impact necessitate reliable
methods for monitoring their concentration in plant tissues. This application note provides a
detailed protocol for the simultaneous extraction and quantification of streptomycin and
oxytetracycline from leaf samples using LC-MS/MS, a highly selective and sensitive analytical
technique.

Experimental Workflow
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Caption: Experimental workflow for the LC-MS/MS analysis of streptomycin and oxytetracycline
in leaves.

Experimental Protocols
Reagents and Materials

o Streptomycin sulfate and Oxytetracycline hydrochloride reference standards
e Acetonitrile (LC-MS grade)

e Methanol (LC-MS grade)

e Formic acid (LC-MS grade)

o Water (LC-MS grade)

e Magnesium sulfate (anhydrous)

e Sodium chloride

o Primary secondary amine (PSA) sorbent

e C18 sorbent

0.22 um syringe filters

Sample Preparation

e Homogenization: Weigh 10 g of fresh leaf tissue and homogenize.

» Extraction:
o Place the homogenized sample into a 50 mL polypropylene centrifuge tube.
o Add 10 mL of acetonitrile with 1% formic acid.
o Add 4 g of anhydrous magnesium sulfate and 1 g of sodium chloride.

o Vortex vigorously for 1 minute.
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Centrifugation: Centrifuge the tube at 4000 rpm for 5 minutes.

Dispersive Solid-Phase Extraction (dSPE) Cleanup:

o Transfer the supernatant to a 15 mL centrifuge tube containing 150 mg of PSA, 150 mg of
C18, and 900 mg of anhydrous magnesium sulfate.

o Vortex for 30 seconds.

Second Centrifugation: Centrifuge at 4000 rpm for 5 minutes.

Evaporation and Reconstitution:

o Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream
of nitrogen.

o Reconstitute the residue in 1 mL of the initial mobile phase.

o Filter the reconstituted sample through a 0.22 um syringe filter into an autosampler vial.

LC-MS/MS Analysis

Liquid Chromatography (LC) Conditions:
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Parameter

Value

Column

Hydrophilic Interaction Chromatography (HILIC)
Column

Mobile Phase A

Water with 0.1% Formic Acid

Mobile Phase B

Acetonitrile with 0.1% Formic Acid

Gradient

Time (min)

0.0

2.0

8.0

10.0

10.1

15.0

Flow Rate

0.4 mL/min

Injection Volume

5uL

Column Temperature

40 °C

Mass Spectrometry (MS/MS) Conditions:

Parameter

Value

lonization Mode

Electrospray lonization (ESI), Positive

Scan Type Multiple Reaction Monitoring (MRM)
Source Temperature 550 °C
lonSpray Voltage 3500V
MRM Transitions:
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Collision Energy

Analyte Precursor lon (m/z) Product lon (m/z) (V)
e
Streptomycin
N 582.2 263.1 25
(Quantifier)
Streptomycin
- 582.2 246.1 35
(Qualifier)
Oxytetracycline
N 461.2 426.1 20
(Quantifier)
Oxytetracycline
461.2 444.1 15

(Qualifier)

Quantitative Data Summary

The method was validated for linearity, recovery, precision, limit of detection (LOD), and limit of
quantification (LOQ).

Table 1: Method Validation Parameters

Parameter Streptomycin Oxytetracycline
Linear Range (ug/kg) 1-100 1-100
Correlation Coefficient (r2) >0.99 >0.99

LOD (ug/kg) 0.5 0.5

LOQ (ng/kg) 1.0 1.0

Table 2: Recovery and Precision Data
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Spiking Level Analyte Average Recovery Relative Standard
(nglkg) (%) Deviation (RSD, %)
10 Streptomycin 95 8
Oxytetracycline 98 6
50 Streptomycin 92 7
Oxytetracycline 101 5
100 Streptomycin 97 5
Oxytetracycline 99 4
Discussion

The developed LC-MS/MS method provides a reliable tool for the simultaneous quantification
of streptomycin and oxytetracycline in leaf samples. The use of a HILIC column is essential for
the retention of the highly polar streptomycin molecule.[5] The sample preparation procedure,
based on the QUEChERS approach, is efficient in removing matrix interferences, leading to
accurate and precise results.[2] The validation data demonstrates that the method is sensitive
enough for residue monitoring in various research and regulatory applications.

Conclusion

This application note details a validated LC-MS/MS method for the determination of
streptomycin and oxytetracycline in leaves. The protocol is straightforward and offers high
throughput, making it suitable for routine analysis in various laboratory settings. The presented
method will be a valuable asset for researchers and professionals in the fields of agriculture,
environmental science, and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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streptomycin-and-oxytetracycline-in-leaves]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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